Cas no 1174297-60-9 (5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine)

• Product Name: 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine
• CAS No: 1174297-60-9
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD22544240
• CID: 2107694
• PubChem ID: 58516768
• Update Time: 2025-06-15

5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine
• 1,8-Naphthyridine, 5-chloro-1,2,3,4-tetrahydro-
• DRWCZXDPDAMGQK-UHFFFAOYSA-N
• AB77458
• 5-chloro-1,2,3,4-tetrahydro-[1,8]naphthyridine
• 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine

• MDL： MFCD22544240
• Inchi： 1S/C8H9ClN2/c9-7-3-5-11-8-6(7)2-1-4-10-8/h3,5H,1-2,4H2,(H,10,11)
• InChI Key： DRWCZXDPDAMGQK-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1CCCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine

Introduction to 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS No. 1174297-60-9)

5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine, identified by the chemical compound code CAS No. 1174297-60-9, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms. The presence of a chlorine substituent at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine consists of a partially hydrogenated naphthyridine ring system, which contributes to its stability and reactivity. The chlorine atom at the 5-position enhances its potential as an intermediate in synthetic chemistry, enabling further functionalization through various chemical transformations. This flexibility has been exploited in the design of pharmacophores targeting a range of biological processes.

In recent years, 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine has been extensively studied for its pharmacological properties. Naphthyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The chlorine substituent in this compound modulates its interactions with biological targets, enhancing binding affinity and selectivity. This has led to its investigation as a key component in the synthesis of small-molecule drugs.

One of the most compelling aspects of 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to disrupt aberrant signaling networks that drive pathological processes. The structural features of 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine make it an ideal candidate for this purpose.

Recent studies have highlighted the compound's potential in targeting tyrosine kinases, which are overactive in many cancer types. The chlorine atom at the 5-position allows for optimal positioning within the active site of these enzymes, facilitating strong binding interactions. This has led to the discovery of several potent kinase inhibitors derived from this scaffold. For instance, modifications at other positions on the naphthyridine ring have been explored to further enhance selectivity and reduce off-target effects.

The synthesis of 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired naphthyridine core.

The pharmacokinetic properties of 5-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine are also subjects of interest. Researchers are evaluating its solubility profile、metabolic stability、and distribution within biological systems to optimize its therapeutic potential. These studies aim to ensure that the compound can reach its target sites effectively while minimizing toxicity and adverse effects.

In addition to its applications in oncology，5-Chloro-1，2，3，4-tetrahydro-l，8-naphthyridine has shown promise in addressing other therapeutic areas such as infectious diseases and neurodegenerative disorders。The structural versatility of naphthyridine derivatives allows for modifications that can fine-tune their biological activity。For example，recent investigations have explored analogs with enhanced antiviral properties，suggesting that this scaffold could be adapted for treating viral infections。

The development of novel drug candidates often involves high-throughput screening (HTS) campaigns to identify compounds with desirable pharmacological profiles。5-Chloro-l，2，3，4-tetrahydro-l，8-naphthyridine has been utilized as a hit compound in several HTS programs due to its favorable structural features。These programs have accelerated the discovery process by rapidly testing thousands of compounds against various biological targets。

The regulatory landscape for pharmaceuticals derived from 5-Chloro-l，2，3，4-tetrahydro-l，8-naphthyridine is another critical consideration。Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA is essential for bringing new drugs to market。This involves rigorous preclinical testing、clinical trials、and post-marketing surveillance to demonstrate safety and efficacy。

The future prospects for 5-Chloro-l，2，3，4-tetrahydro-l，8-naphthyridine are promising。Ongoing research continues to uncover new applications and refine existing ones。Advances in computational chemistry and artificial intelligence are also being leveraged to design more effective derivatives with improved pharmacological profiles。

In conclusion,5-Chloro-l，2，3，4-tetrahydro-l，8-naphthyridine (CAS No. 1174297-60-9) represents a significant advancement in pharmaceutical chemistry。Its unique structural features and versatile reactivity make it a valuable scaffold for developing novel therapeutic agents。With continued research and development,this compound holds great potential for addressing unmet medical needs across multiple disease areas。